Cas no 152110-11-7 (1-Pentanone,1-(2,6-dihydroxy-4-methoxyphenyl)-5-phenyl-)

1-Pentanone,1-(2,6-dihydroxy-4-methoxyphenyl)-5-phenyl- structure
152110-11-7 structure
Product Name:1-Pentanone,1-(2,6-dihydroxy-4-methoxyphenyl)-5-phenyl-
CAS No:152110-11-7
MF:C18H20O4
MW:300.349005699158
CID:211619
PubChem ID:197624
Update Time:2025-04-19

1-Pentanone,1-(2,6-dihydroxy-4-methoxyphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanone,1-(2,6-dihydroxy-4-methoxyphenyl)-5-phenyl-
    • 1-(2,6-dihydroxy-4-methoxyphenyl)-5-phenylpentan-1-one
    • Knerachelin A
    • 152110-11-7
    • DTXSID80164957
    • CHEMBL456302
    • 1-Pentanone, 1-(2,6-dihydroxy-4-methoxyphenyl)-5-phenyl-
    • Inchi: 1S/C18H20O4/c1-22-14-11-16(20)18(17(21)12-14)15(19)10-6-5-9-13-7-3-2-4-8-13/h2-4,7-8,11-12,20-21H,5-6,9-10H2,1H3
    • InChI Key: ICBQRENZQVXEPH-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=CC(=CC=1O)OC)O)CCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 300.136
  • Monoisotopic Mass: 300.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.191
  • Boiling Point: 511.9°Cat760mmHg
  • Flash Point: 186.2°C
  • Refractive Index: 1.59
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